Cas no 1086274-70-5 (3-[ethyl(hydroxy)phosphoryl]prop-2-enoic acid)
3-[ethyl(hydroxy)phosphoryl]prop-2-enoic acid Chemical and Physical Properties
Names and Identifiers
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- 3-[ethyl(hydroxy)phosphoryl]prop-2-enoic acid
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- Inchi: 1S/C5H9O4P/c1-2-10(8,9)4-3-5(6)7/h3-4H,2H2,1H3,(H,6,7)(H,8,9)/b4-3+
- InChI Key: KIEHNADASURAMN-ONEGZZNKSA-N
- SMILES: C(O)(=O)/C=C/P(CC)(O)=O
3-[ethyl(hydroxy)phosphoryl]prop-2-enoic acid Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| SHANG HAI BI DE YI YAO KE JI GU FEN Co., Ltd. | BD01018610-1g |
3-[Ethyl(hydroxy)phosphoryl]prop-2-enoic acid |
1086274-70-5 | 95% | 1g |
¥12740.0 | 2023-04-06 |
3-[ethyl(hydroxy)phosphoryl]prop-2-enoic acid Related Literature
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Philipp Traber,Stephan Kupfer,Stefanie Gräfe,Isabelle Baussanne,Martine Demeunynck,Jean-Marie Mouesca,Serge Gambarelli,Vincent Artero,Murielle Chavarot-Kerlidou Chem. Sci., 2018,9, 4152-4159
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S. Amaresh,K. Karthikeyan,K. J. Kim,Y. S. Lee RSC Adv., 2014,4, 23107-23115
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Xue-Ying Wang,Ying Pei,Min Xie,Zi-He Jin,Ya-Shi Xiao,Yang Wang,Li-Na Zhang,Yan Li,Wei-Hua Huang Lab Chip, 2015,15, 1178-1187
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Huabin Zhang,Shaowu Du CrystEngComm, 2014,16, 4059-4068
Additional information on 3-[ethyl(hydroxy)phosphoryl]prop-2-enoic acid
Introduction to 3-[ethyl(hydroxy)phosphoryl]prop-2-enoic Acid (CAS No. 1086274-70-5)
3-[ethyl(hydroxy)phosphoryl]prop-2-enoic acid, identified by its CAS number 1086274-70-5, is a significant compound in the field of chemical and pharmaceutical research. This compound belongs to a class of organic molecules characterized by a unique structural framework that includes both an ester and a phosphoryl group. The presence of these functional groups makes it a versatile intermediate in synthetic chemistry, particularly in the development of novel pharmaceutical agents and bioactive molecules.
The compound's structure consists of a prop-2-enoic acid backbone, which is a conjugated diene system, and an ethyl(hydroxy)phosphoryl substituent attached to the third carbon atom. This arrangement imparts specific chemical properties that are highly valuable in medicinal chemistry. The conjugated diene system can participate in various reactions such as Diels-Alder cycloadditions, while the phosphoryl group offers opportunities for further derivatization and functionalization.
In recent years, there has been growing interest in the development of phosphorus-containing compounds due to their diverse biological activities. Phosphorylated compounds are known to play crucial roles in cellular signaling pathways, enzyme inhibition, and the synthesis of nucleotides. The ethyl(hydroxy)phosphoryl moiety in 3-[ethyl(hydroxy)phosphoryl]prop-2-enoic acid suggests potential applications in these areas, making it a subject of extensive research.
One of the most compelling aspects of this compound is its potential as a precursor for the synthesis of more complex molecules. Researchers have been exploring its utility in creating novel drug candidates that target specific diseases. For instance, derivatives of this compound have shown promise in inhibiting enzymes involved in cancer metabolism. The ability to modify the ethyl(hydroxy)phosphoryl group allows for the creation of analogs with tailored biological activities, which is crucial for optimizing drug efficacy and minimizing side effects.
The pharmaceutical industry has been particularly interested in compounds that can modulate phosphorylation processes, as these processes are central to many cellular functions. 3-[ethyl(hydroxy)phosphoryl]prop-2-enoic acid could serve as a key building block in the synthesis of small-molecule inhibitors designed to interfere with aberrant phosphorylation events associated with various diseases. This includes conditions such as diabetes, where dysregulation of phosphorylation pathways contributes to impaired insulin signaling.
Recent studies have also highlighted the compound's potential role in anti-inflammatory therapies. Phosphorylated compounds have been shown to interact with inflammatory mediators and modulate immune responses. By leveraging the structural features of 3-[ethyl(hydroxy)phosphoryl]prop-2-enoic acid, researchers aim to develop novel anti-inflammatory agents that can effectively target inflammatory pathways without causing significant systemic side effects.
The synthetic methodologies for preparing 3-[ethyl(hydroxy)phosphoryl]prop-2-enoic acid have been refined over time, allowing for scalable production and purification. Advanced synthetic techniques such as palladium-catalyzed cross-coupling reactions and organometallic chemistry have enabled the efficient construction of its complex framework. These advancements have made it possible to produce sufficient quantities of the compound for both laboratory research and potential clinical trials.
In conclusion, 3-[ethyl(hydroxy)phosphoryl]prop-2-enoic acid (CAS No. 1086274-70-5) is a multifaceted compound with significant potential in pharmaceutical applications. Its unique structural features and versatile reactivity make it an invaluable intermediate in drug discovery and development. As research continues to uncover new biological activities and synthetic strategies, this compound is poised to play an increasingly important role in addressing some of today's most pressing medical challenges.
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